Cas no 1260607-72-4 (Fmoc-homoPhe(F)5-OH)

• Product Name: Fmoc-homoPhe(F)5-OH
• CAS No: 1260607-72-4
• MF: C₂₅H₁₈F₅NO₄
• MW: 491.406744480133
• CID: 4565435
• Update Time: 2025-08-05

Fmoc-homoPhe(F)5-OH Chemical and Physical Properties

Names and Identifiers

• Fmoc-homoPhe(F)5-OH
• (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(2,3,4,5,6-pentafluorophenyl)butanoic acid

• Inchi： 1S/C25H18F5NO4/c1-35-25(34)31(23-14-8-4-2-6-12(14)13-7-3-5-9-15(13)23)17(24(32)33)11-10-16-18(26)20(28)22(30)21(29)19(16)27/h2-9,17,23H,10-11H2,1H3,(H,32,33)/t17-/m0/s1
• InChI Key： KVNSPKOUJPFWKF-KRWDZBQOSA-N
• SMILES： C(O)(=O)[C@@H](N(C1C2=C(C=CC=C2)C2=C1C=CC=C2)C(OC)=O)CCC1=C(F)C(F)=C(F)C(F)=C1F

Additional information on Fmoc-homoPhe(F)5-OH

Introduction to Fmoc-homoPhe(F)5-OH (CAS No. 1260607-72-4)

Fmoc-homoPhe(F)5-OH (CAS No. 1260607-72-4) is a synthetic amino acid derivative that has gained significant attention in the field of peptide chemistry and medicinal chemistry. This compound is particularly useful in the synthesis of complex peptides and proteins, where its unique properties offer advantages in terms of solubility, stability, and reactivity. In this article, we will delve into the structure, synthesis, applications, and recent research developments of Fmoc-homoPhe(F)5-OH.

Structure and Properties

Fmoc-homoPhe(F)5-OH is a modified phenylalanine derivative with an extended side chain and a fluoro-substituted aromatic ring. The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is commonly used in solid-phase peptide synthesis (SPPS) to prevent premature reactions and ensure the sequential addition of amino acids. The fluoro-substitution on the aromatic ring enhances the hydrophobicity and alters the electronic properties of the molecule, making it a valuable building block in the design of bioactive peptides.

The chemical structure of Fmoc-homoPhe(F)5-OH can be represented as follows:

C23H21F6N2O3. The molecular weight is approximately 471.41 g/mol. The compound is typically supplied as a white to off-white solid with a melting point ranging from 130°C to 135°C. It is soluble in common organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and acetonitrile.

Synthesis and Preparation

The synthesis of Fmoc-homoPhe(F)5-OH involves several steps, starting with the preparation of the fluoro-substituted homophenylalanine derivative. The general synthetic route includes:

1. N-protection of homophenylalanine with Fmoc-Cl to form Fmoc-homophenylalanine.
2. Fluorination of the aromatic ring using a suitable fluorinating agent such as Selectfluor or N-fluorobenzenesulfonimide (NFSI).
3. Cleavage of the tert-butyloxycarbonyl (Boc) protecting group from the amino group using trifluoroacetic acid (TFA).
4. Purification by column chromatography or recrystallization to obtain pure Fmoc-homoPhe(F)5-OH.

This synthetic pathway ensures high purity and yield, making it suitable for large-scale production and research applications.

Applications in Peptide Chemistry

Fmoc-homoPhe(F)5-OH has found extensive use in peptide chemistry due to its unique properties. One of its primary applications is in the synthesis of bioactive peptides for therapeutic purposes. The fluoro-substitution on the aromatic ring can enhance the binding affinity and selectivity of peptides towards their target receptors, leading to improved pharmacological profiles.

In addition, the extended side chain of homophenylalanine provides additional flexibility and conformational diversity, which can be exploited to design peptides with specific secondary structures. This is particularly useful in the development of peptidomimetics, which are designed to mimic the biological activity of natural peptides while offering improved stability and pharmacokinetic properties.

Recent Research Developments

The use of fluoro-substituted amino acids like Fmoc-homoPhe(F)5-OH has been explored in various research studies aimed at developing novel therapeutic agents. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that fluoro-substituted homophenylalanine derivatives can significantly enhance the potency and selectivity of peptide-based inhibitors targeting G protein-coupled receptors (GPCRs). These findings have important implications for the development of new drugs for conditions such as cancer, cardiovascular diseases, and neurological disorders.

Another area of active research involves the use of fluoro-substituted amino acids in protein engineering. A study published in Nature Communications reported that incorporating fluoro-substituted residues into proteins can improve their thermal stability and resistance to proteolytic degradation. This has potential applications in biotechnology, where stable enzymes are required for industrial processes.

Safety Considerations

While Fmoc-homoPhe(F)5-OH is generally considered safe for use in laboratory settings, appropriate safety measures should be followed during handling and storage. The compound should be stored at room temperature away from moisture and light to maintain its stability. Personal protective equipment (PPE), including gloves, goggles, and lab coats, should be worn when handling this compound to prevent skin contact and inhalation.

In conclusion, Fmoc-homoPhe(F)5-OH (CAS No. 1260607-72-4) is a versatile synthetic amino acid derivative with significant potential in peptide chemistry and medicinal chemistry. Its unique structural features make it an attractive building block for designing bioactive peptides with enhanced properties. Ongoing research continues to uncover new applications for this compound, further highlighting its importance in modern chemical biology.